Cas no 637325-74-7 (5-(3,4-dichlorophenyl)-2-(3-methylphenyl)-5H,6H,7H-1,2,4triazolo3,2-b1,3thiazin-7-one)

• Product Name: 5-(3,4-dichlorophenyl)-2-(3-methylphenyl)-5H,6H,7H-1,2,4triazolo3,2-b1,3thiazin-7-one
• CAS No: 637325-74-7
• MF: C₁₈H₁₃Cl₂N₃OS
• MW: 390.286320447922
• CID: 6132558
• PubChem ID: 4132424
• Update Time: 2025-07-23

5-(3,4-dichlorophenyl)-2-(3-methylphenyl)-5H,6H,7H-1,2,4triazolo3,2-b1,3thiazin-7-one Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-dichlorophenyl)-2-(3-methylphenyl)-5H,6H,7H-1,2,4triazolo3,2-b1,3thiazin-7-one
• 5-(3,4-dichlorophenyl)-2-(3-methylphenyl)-5,6-dihydro-[1,2,4]triazolo[5,1-b][1,3]thiazin-7-one
• AKOS016323996
• AKOS000806842
• F1595-0060
• 5-(3,4-dichlorophenyl)-2-(m-tolyl)-5H-[1,2,4]triazolo[5,1-b][1,3]thiazin-7(6H)-one
• 637325-74-7
• 5-(3,4-dichlorophenyl)-2-(3-methylphenyl)-5H,6H,7H-[1,2,4]triazolo[3,2-b][1,3]thiazin-7-one

• Inchi： 1S/C18H13Cl2N3OS/c1-10-3-2-4-12(7-10)17-21-18-23(22-17)16(24)9-15(25-18)11-5-6-13(19)14(20)8-11/h2-8,15H,9H2,1H3
• InChI Key： BUUUFSOFVQRENV-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(Cl)C(Cl)=C2)CC(=O)N2N=C(C3=CC=CC(C)=C3)N=C12

Computed Properties

• Exact Mass: 389.0156386g/mol
• Monoisotopic Mass: 389.0156386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 73.1Ų

Additional information on 5-(3,4-dichlorophenyl)-2-(3-methylphenyl)-5H,6H,7H-1,2,4triazolo3,2-b1,3thiazin-7-one

Comprehensive Overview of 5-(3,4-dichlorophenyl)-2-(3-methylphenyl)-5H,6H,7H-1,2,4triazolo3,2-b1,3thiazin-7-one (CAS No. 637325-74-7)

The compound 5-(3,4-dichlorophenyl)-2-(3-methylphenyl)-5H,6H,7H-1,2,4triazolo3,2-b1,3thiazin-7-one, identified by its CAS No. 637325-74-7, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural framework, combining a triazolothiazine core with substituted phenyl rings, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like 637325-74-7 has surged, driven by advancements in drug discovery and material science. The compound's 3,4-dichlorophenyl and 3-methylphenyl substituents contribute to its lipophilicity and binding affinity, properties critical for optimizing pharmacokinetics. This aligns with current trends in precision medicine, where tailored molecular designs are essential for targeting specific disease pathways. Additionally, its triazolo-thiazinone moiety has been explored for potential anti-inflammatory and antimicrobial activities, addressing global health challenges such as antibiotic resistance.

From a synthetic chemistry perspective, CAS No. 637325-74-7 exemplifies the growing interest in green chemistry and sustainable synthesis methods. Researchers are investigating catalytic approaches to reduce waste and improve yields during its production. This resonates with the broader scientific community's focus on environmentally friendly practices, a topic frequently searched in academic and industrial forums. The compound's stability under varying conditions also makes it a subject of study in formulation science, particularly for controlled-release applications.

Beyond pharmaceuticals, 5-(3,4-dichlorophenyl)-2-(3-methylphenyl)-5H,6H,7H-1,2,4triazolo3,2-b1,3thiazin-7-one has potential applications in agrochemicals. Its structural features suggest utility as a crop protection agent, possibly acting as a fungicide or herbicide. This aligns with the agricultural sector's need for next-generation pesticides that are both effective and environmentally benign. Given the rising global population and climate change impacts, such innovations are critical for ensuring food security.

Analytical characterization of 637325-74-7 involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are pivotal for confirming its purity and elucidating its molecular interactions, topics frequently queried in chemical databases and AI-driven research tools. The compound's structure-activity relationship (SAR) is another area of intense study, as it helps refine its efficacy and safety profiles for potential commercialization.

In conclusion, CAS No. 637325-74-7 represents a versatile and scientifically valuable compound with multidisciplinary applications. Its development reflects broader trends in molecular innovation, sustainability, and healthcare solutions, making it a compelling subject for ongoing research and industrial exploration.